Cas no 4753-80-4 (Thiepan)
Thiepan structure
Product Name:Thiepan
Thiepan Chemical and Physical Properties
Names and Identifiers
-
- Thiepane
- Thiepan
- 1-thiacycloheptane
- Hexahydrothiepin
- Hexamethylene sulfide
- perhydrothiepine
- Thiacycloheptane
- Thiepin, hexahydro-
- NS00031701
- Q180508
- JWCVYQRPINPYQJ-UHFFFAOYSA-N
- 0P85C3FTE3
- UNII-0P85C3FTE3
- AKOS006281268
- InChI=1/C6H12S/c1-2-4-6-7-5-3-1/h1-6H
- 4753-80-4
- SCHEMBL67261
- DTXSID80197189
- EINECS 225-279-8
- FT-0635429
- DB-051458
- DTXCID40119680
-
- Inchi： 1S/C6H12S/c1-2-4-6-7-5-3-1/h1-6H2
- InChI Key： JWCVYQRPINPYQJ-UHFFFAOYSA-N
- SMILES： S1CCCCCC1
Computed Properties
- Exact Mass: 116.06600
- Monoisotopic Mass: 116.066
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 37.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 25.3A^2
- XLogP3: 2.1
Experimental Properties
- Density: 0.766
- Melting Point: 173-174°C
- Boiling Point: 85°C
- Flash Point: 51.7°C
- Refractive Index: 1.5044
- Stability/Shelf Life: Ether, Ethyl Acetate, Hexane
- PSA: 25.30000
- LogP: 2.29360
Thiepan Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T346000-10mg |
Thiepan |
4753-80-4 | 10mg |
$ 98.00 | 2023-09-05 | ||
| TRC | T346000-25mg |
Thiepan |
4753-80-4 | 25mg |
$ 138.00 | 2023-09-05 | ||
| TRC | T346000-50mg |
Thiepan |
4753-80-4 | 50mg |
$ 247.00 | 2023-09-05 | ||
| TRC | T346000-100mg |
Thiepan |
4753-80-4 | 100mg |
$465.00 | 2023-05-17 | ||
| TRC | T346000-250mg |
Thiepan |
4753-80-4 | 250mg |
$1068.00 | 2023-05-17 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-220234-25mg |
Thiepan, |
4753-80-4 | 25mg |
￥2256.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-220234-25 mg |
Thiepan, |
4753-80-4 | 25mg |
￥2,256.00 | 2023-07-11 |
Thiepan Related Literature
-
1. Sulphonate esters as sources of sulphonyl radicals; ring-closure reactions of alk-4- and -5-enesulphonyl radicalsPeter N. Culshaw,John C. Walton J. Chem. Soc. Perkin Trans. 2 1991 1201
-
Greta Utecht,Andrzej Fruziński,Marcin Jasiński Org. Biomol. Chem. 2018 16 1252
-
Michel We?wer,Lydie Coulombel,Elisabet Du?ach Chem. Commun. 2006 332
-
Sergei N. Lakeev,Irina O. Maydanova,Fanur Z. Galin,Genrikh A. Tolstikov Russ. Chem. Rev. 2001 70 655
-
Boon Chong Lee,Chen-Fei Liu,Leroy Qi Hao Lin,Kang Zheng Yap,NingXi Song,Charyl Hui Min Ko,Priscilla Hee Chan,Ming Joo Koh Chem. Soc. Rev. 2023 52 2946
Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier
CN Supplier
Reagent
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
